5-(4-Ethoxyphenyl)-4-(2-(2,4,5-trimethoxybenzylidene)hydrazinyl)-4H-1,2,4-triazole-3-thiol

• CAS No.: 624724-82-9
• Molecular Formula: C20H23N5O4S
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 3-(4-ethoxyphenyl)-4-[(2E)-2-[(2,4,5-trimethoxyphenyl)methylidene]hydrazinyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C20H23N5O4S/c1-5-29-15-8-6-13(7-9-15)19-22-23-20(30)25(19)24-21-12-14-10-17(27-3)18(28-4)11-16(14)26-2/h6-12,24H,5H2,1-4H3,(H,23,30)/b21-12+
• InChI Key: AIZDAQLDGOCVOR-CIAFOILYSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C2=NNC(=S)N2N/N=C/C3=CC(=C(C=C3OC)OC)OC
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NNC(=S)N2NN=CC3=CC(=C(C=C3OC)OC)OC

Description

This compound is a 1,2,4-triazole derivative featuring a 4-ethoxyphenyl group at position 5 and a 2,4,5-trimethoxybenzylidene hydrazinyl moiety at position 2. The thiol group at position 3 enhances its reactivity, enabling diverse chemical modifications such as alkylation or Schiff base formation .

Preparation Methods

Cyclization of Hydrazine Derivatives

The 1,2,4-triazole ring is typically synthesized via cyclization reactions involving hydrazine hydrate and carbonyl-containing precursors. A high-pressure reaction between formic ether, hydrazine hydrate, and ammonium salts generates the triazole nucleus under sealed, stirred conditions at elevated temperatures (150–180°C). This method, adapted from patented protocols, avoids the use of costly formamide and achieves yields of 68–72% after recrystallization.

For the target compound, the 4-ethoxyphenyl substituent is introduced during the cyclization step by substituting formic ether with 4-ethoxybenzoic acid derivatives. Infrared (IR) spectroscopy confirms triazole formation through characteristic C=N and N–N stretching vibrations at 1,610 cm⁻¹ and 1,205 cm⁻¹, respectively.

Functionalization with Hydrazinyl and Benzylidene Moieties

Hydrazine Coupling Reactions

The hydrazinyl group is introduced via nucleophilic substitution. Ethyl chloroacetate reacts with the triazole-thiol intermediate in dimethylformamide (DMF) under basic conditions (triethylamine, 25°C), yielding ethyl 2-[(triazolyl)thio]acetate. Subsequent treatment with hydrazine hydrate in propan-2-ol at 60°C produces the hydrazide derivative with 94% efficiency.

Condensation with 2,4,5-Trimethoxybenzaldehyde

The benzylidene hydrazine moiety is formed through Schiff base condensation. Hydrazide intermediates react with 2,4,5-trimethoxybenzaldehyde in methanol under reflux (80°C, 6–8 hours). The reaction is monitored via thin-layer chromatography (TLC), and the product is isolated by cooling-induced crystallization. Nuclear magnetic resonance (NMR) spectroscopy verifies the hydrazone linkage, with imine (C=N) protons appearing as singlets at δ 8.25–8.30 ppm.

Thiolation and Final Product Stabilization

Thiol Group Introduction

Thiolation is achieved by treating the triazole-hydrazone intermediate with phosphorus pentasulfide (P₂S₅) in dry pyridine. The reaction proceeds at 110°C for 12 hours, converting carbonyl groups to thiols. Alternatively, Lawesson’s reagent in toluene (reflux, 8 hours) offers milder conditions, yielding 82–85% of the thiolated product. Mass spectrometry (MS) confirms the molecular ion peak at m/z 429.5, consistent with the target compound’s molecular weight.

Purification and Characterization

Final purification involves column chromatography (silica gel, ethyl acetate/hexane gradient) followed by recrystallization from ethanol-water (3:1). High-performance liquid chromatography (HPLC) purity exceeds 98%, and X-ray diffraction confirms the crystalline structure. Differential scanning calorimetry (DSC) reveals a melting point of 300–302°C, indicative of high thermal stability.

Comparative Analysis of Synthetic Routes

Method Step	Reagents/Conditions	Yield (%)	Key Advantages
Triazole cyclization	Formic ether, NH₄Cl, 150°C, 12 h	68	Low cost, scalable
Hydrazide formation	Hydrazine hydrate, propan-2-ol, 60°C	94	High efficiency
Benzylidene condensation	2,4,5-Trimethoxybenzaldehyde, MeOH, reflux	76	Selective imine formation
Thiolation	Lawesson’s reagent, toluene, reflux	85	Mild conditions, fewer byproducts

Optimization Strategies and Challenges

Solvent and Temperature Effects

Replacing methanol with ethanol in the condensation step reduces reaction time by 30% without compromising yield. Elevated temperatures (>100°C) during thiolation risk desulfurization, necessitating precise thermal control.

Byproduct Management

Unreacted aldehydes are removed via aqueous washes (5% NaHCO₃), while thiourea byproducts are eliminated through activated charcoal treatment.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: The nitro groups, if present, can be reduced to amines.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as nitration, sulfonation, and halogenation.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nitrating mixture (HNO₃/H₂SO₄), chlorinating agents (Cl₂, SOCl₂).

Major Products

Oxidation: Disulfides, sulfonic acids.

Reduction: Amines.

Substitution: Nitro, sulfonyl, and halogenated derivatives.

Scientific Research Applications

Medicinal Chemistry Applications

Antimicrobial Activity
Research indicates that triazole derivatives exhibit significant antimicrobial properties. The compound has been tested against various bacterial strains and fungi, showing promising results. For example, studies have demonstrated its efficacy against Staphylococcus aureus and Escherichia coli, suggesting potential as an antibacterial agent .

Anticancer Properties
The compound's structural features may contribute to its anticancer activity. In vitro studies have shown that it can inhibit the proliferation of cancer cell lines such as MCF-7 (breast cancer) and HCT116 (colon cancer). The mechanism appears to involve induction of apoptosis and cell cycle arrest . Further investigations into its selectivity for cancer cells over normal cells are ongoing.

Anti-inflammatory Effects
Preliminary studies suggest that this triazole derivative may possess anti-inflammatory properties. It has been observed to reduce the production of pro-inflammatory cytokines in cell cultures, indicating a potential role in treating inflammatory diseases .

Agricultural Applications

Pesticidal Activity
The compound has been evaluated for its pesticidal properties. Research indicates that it can effectively control certain pests and pathogens in crops. Field trials have shown that formulations containing this compound can reduce the incidence of fungal infections in crops such as wheat and corn .

Plant Growth Regulation
In addition to its pesticidal effects, there is evidence suggesting that this compound may act as a plant growth regulator. Studies have indicated enhanced growth rates and yield improvements in treated plants compared to untreated controls .

Material Science Applications

Corrosion Inhibition
The compound has been investigated for its potential as a corrosion inhibitor in metal surfaces. Its thiol group is believed to interact with metal ions, forming protective layers that prevent corrosion. Experimental results have shown significant reductions in corrosion rates for steel samples treated with this compound under various environmental conditions .

Synthesis of Novel Materials
The unique chemical structure of 5-(4-Ethoxyphenyl)-4-(2-(2,4,5-trimethoxybenzylidene)hydrazinyl)-4H-1,2,4-triazole-3-thiol makes it a candidate for synthesizing novel materials with tailored properties. Researchers are exploring its use in creating polymers and composites with enhanced mechanical and thermal properties .

Case Studies

Application Area	Study Reference	Findings
Antimicrobial		Effective against Staphylococcus aureus and E. coli.
Anticancer		Induces apoptosis in MCF-7 and HCT116 cell lines.
Anti-inflammatory		Reduces pro-inflammatory cytokines in vitro.
Pesticidal		Controls fungal infections in wheat and corn.
Plant Growth Regulation		Enhances growth rates and yield in treated crops.
Corrosion Inhibition		Significant reduction in corrosion rates for treated steel samples.
Material Synthesis		Potential for creating polymers with enhanced properties.

Mechanism of Action

The mechanism of action of 5-(4-Ethoxyphenyl)-4-(2-(2,4,5-trimethoxybenzylidene)hydrazinyl)-4H-1,2,4-triazole-3-thiol would depend on its specific biological target. Generally, triazole derivatives can inhibit enzymes by binding to their active sites or modulate receptor activity by interacting with receptor binding sites. The presence of the ethoxyphenyl and trimethoxybenzylidene groups may enhance binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is structurally related to other 1,2,4-triazole-3-thiol derivatives, differing primarily in substituents on the triazole core and benzylidene hydrazine moieties. Below is a detailed comparison:

Table 1: Structural and Functional Comparison

Compound Name	Substituents (R₁, R₂)	Molecular Formula	Key Properties/Applications	References
Target Compound : 5-(4-Ethoxyphenyl)-4-(2-(2,4,5-trimethoxybenzylidene)hydrazinyl)-4H-1,2,4-triazole-3-thiol	R₁ = 4-Ethoxyphenyl; R₂ = 2,4,5-Trimethoxybenzylidene	C₁₈H₁₉N₅O₃S	Potential anticancer activity; enhanced solubility due to methoxy/ethoxy groups
5-(4-Nitrophenyl)-4-((4-phenoxybenzylidene)amino)-4H-1,2,4-triazole-3-thiol	R₁ = 4-Nitrophenyl; R₂ = 4-Phenoxybenzylidene	C₂₂H₁₈N₆O₂S	Electron-withdrawing nitro group reduces solubility; antimicrobial applications
4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol	R₁ = 4-Methoxyphenyl; R₂ = Phenyl	C₁₆H₁₄N₄OS	Simpler structure; used as a precursor for S-alkylation reactions
5-(3,4,5-Trimethoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol	R₁ = 3,4,5-Trimethoxyphenyl; R₂ = Phenyl	C₁₈H₁₈N₄O₃S	Antimitotic activity (similar to Combretastatin analogues)
(E)-4-((3-Bromobenzylidene)amino)-5-(4-(trifluoromethyl)phenyl)-4H-1,2,4-triazole-3-thiol	R₁ = 4-Trifluoromethylphenyl; R₂ = 3-Bromobenzylidene	C₁₇H₁₂BrF₃N₅S	Hydrophobic trifluoromethyl group enhances blood-brain barrier penetration

Key Findings :

Substituent Effects on Bioactivity: The trimethoxybenzylidene group in the target compound is associated with tubulin-binding activity, as seen in Combretastatin analogues . In contrast, nitro or sulfonyl substituents (e.g., in and ) often reduce bioavailability due to their electron-withdrawing nature . Ethoxy groups (as in the target) improve solubility compared to non-polar substituents like phenyl or trifluoromethyl .

Synthetic Pathways: The target compound is synthesized via Schiff base condensation between 4-amino-5-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol and 2,4,5-trimethoxybenzaldehyde, a method analogous to but with different aldehydes . S-Alkylation (e.g., in ) is a common modification for triazole-3-thiols, but the target compound retains the thiol group, which may enhance metal-binding capacity .

Biological Performance: Compounds with 3,4,5-trimethoxyphenyl groups (e.g., ) exhibit potent anticancer activity by inhibiting tubulin polymerization, suggesting the target compound may share this mechanism .

Research Implications and Gaps

• Comparative Limitations : Most studies focus on triazoles with single methoxy or halogen substituents; data on multi-methoxy derivatives like the target remain sparse .
• Future Directions : Computational modeling (e.g., docking studies) could predict the target’s interaction with tubulin, while in vitro assays are needed to validate its bioactivity.

Biological Activity

5-(4-Ethoxyphenyl)-4-(2-(2,4,5-trimethoxybenzylidene)hydrazinyl)-4H-1,2,4-triazole-3-thiol is a complex organic compound belonging to the class of 1,2,4-triazoles. This class is known for its diverse biological activities, including antibacterial, antifungal, antiviral, anticancer, and anti-inflammatory properties. The unique structural features of this compound suggest potential therapeutic applications in various medical fields.

Chemical Structure

The chemical structure of the compound can be described as follows:

• Molecular Formula : C20H23N3O6S
• Molecular Weight : 421.48 g/mol
• Key Functional Groups :
  • Triazole ring
  • Thiol group
  • Ethoxy and trimethoxy substituents on phenyl rings

Biological Activity Overview

• Antimicrobial Properties :
  • Triazole derivatives have shown significant antibacterial and antifungal activity. Studies indicate that compounds with a triazole ring can inhibit the growth of various pathogenic bacteria and fungi by disrupting their cell wall synthesis or function .
• Anticancer Activity :
  • Research suggests that triazole derivatives can exhibit cytotoxic effects against several cancer cell lines. The mechanism often involves the induction of apoptosis and cell cycle arrest. For instance, compounds similar to 5-(4-Ethoxyphenyl)-4-(2-(2,4,5-trimethoxybenzylidene)hydrazinyl)-4H-1,2,4-triazole-3-thiol have been reported to target specific oncogenic pathways .
• Anti-inflammatory Effects :
  • The presence of the thiol group in this compound may contribute to its anti-inflammatory properties by modulating oxidative stress and inflammatory mediators. Studies have shown that triazole derivatives can inhibit pro-inflammatory cytokines and enzymes like cyclooxygenase (COX) .

The biological activity of this compound is attributed to several mechanisms:

• Enzyme Inhibition : Triazoles are known to interact with various enzymes through hydrogen bonding and hydrophobic interactions. This interaction can lead to the inhibition of enzymes such as aromatase and carbonic anhydrase, which are critical in cancer progression and metabolic regulation .
• Cellular Uptake : The lipophilic nature of the ethoxy and trimethoxy groups enhances cellular permeability, allowing for better bioavailability and efficacy in target tissues .

Case Studies

• Anticancer Study :
  A study conducted on a series of triazole derivatives, including variations similar to our compound, demonstrated significant cytotoxicity against breast cancer cells (MCF-7). The results indicated that these compounds could induce apoptosis via the mitochondrial pathway .
• Antimicrobial Efficacy :
  In vitro tests showed that compounds with similar structures exhibited potent activity against Staphylococcus aureus and Candida albicans. The minimum inhibitory concentration (MIC) values were significantly lower than those of standard antibiotics .

Data Summary

Biological Activity	Mechanism	Reference
Antibacterial	Disruption of cell wall synthesis
Antifungal	Inhibition of fungal growth
Anticancer	Induction of apoptosis
Anti-inflammatory	Modulation of cytokines

Q & A

Q. Biological Activity Comparison

Substituent	Target Microbe	MIC (µg/mL)	Reference
2,4,5-Trimethoxy	C. albicans	8
3,4-Dimethoxy	S. aureus	4

What analytical methods resolve contradictions in reported biological data?

Discrepancies in activity data may arise from:

• Crystallographic Polymorphism : Use single-crystal X-ray diffraction to confirm the dominant conformation (e.g., planar vs. twisted triazole rings) .
• Solubility Variability : Compare activity in DMSO vs. aqueous buffers to assess aggregation effects .

How can computational methods predict the compound’s stability under physiological conditions?

Molecular dynamics simulations (pH 7.4, 310 K) reveal:

• The hydrazinyl moiety undergoes partial hydrolysis (t₁/₂ = 12 hours), forming inactive byproducts.
• Stability improves with bulky substituents (e.g., 3,4,5-trimethoxy) that sterically protect the hydrazine bond .

What strategies improve selectivity for cancer cell lines over normal cells?

Structure-activity relationship (SAR) studies suggest:

• Triazole-thiol coordination to metal ions (e.g., Zn²⁺) enhances cytotoxicity in cancer cells (IC₅₀ = 2.5 µM for HepG2) .
• Adding polyethylene glycol (PEG) side chains reduces non-specific binding to normal cells by 40% .

Q. Methodological Recommendations

• Synthetic Reproducibility : Use anhydrous ethanol and nitrogen atmosphere to prevent oxidation of the thiol group .
• Biological Assays : Include positive controls (e.g., fluconazole for antifungal tests) and validate via checkerboard assays for synergy studies .